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Compound of Interest

Compound Name: 2,3-Dimethylquinoline

CAS No.: 1721-89-7

Cat. No.: B161893

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

2,3-Dimethylquinoline, a heterocyclic aromatic compound of interest in medicinal chemistry

and materials science. This document is intended for researchers, scientists, and drug

development professionals, offering a detailed analysis of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The information presented herein is

synthesized from established spectral databases and scientific literature to ensure technical

accuracy and field-proven insights.

Introduction to 2,3-Dimethylquinoline and its
Spectroscopic Characterization
2,3-Dimethylquinoline, with the molecular formula C₁₁H₁₁N and a molecular weight of 157.21

g/mol , is a derivative of quinoline, a bicyclic heteroaromatic compound.[1][2] The structural

elucidation and purity assessment of such molecules are critically dependent on a suite of

spectroscopic techniques. NMR spectroscopy provides detailed information about the carbon-

hydrogen framework, IR spectroscopy identifies the functional groups and vibrational modes,

and mass spectrometry reveals the molecular weight and fragmentation patterns, which

together form a unique spectroscopic fingerprint of the molecule. Understanding these
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spectroscopic characteristics is paramount for its unambiguous identification, quality control,

and for predicting its chemical behavior in various applications.

Molecular Structure of 2,3-Dimethylquinoline

Caption: Molecular structure of 2,3-Dimethylquinoline with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. For 2,3-Dimethylquinoline, both ¹H and ¹³C NMR are

essential for a complete structural assignment.

¹H NMR Spectroscopy
While a detailed experimental ¹H NMR spectrum for 2,3-Dimethylquinoline is not readily

available in the searched literature, the expected chemical shifts and multiplicities can be

predicted based on the known effects of substituents on the quinoline ring system. The

spectrum is anticipated to show signals for the two methyl groups and the five aromatic

protons.

Expected ¹H NMR Data (in CDCl₃):
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Proton
Expected Chemical
Shift (ppm)

Multiplicity Notes

C2-CH₃ ~2.7 Singlet

The methyl group at

the C2 position is

deshielded by the

adjacent nitrogen

atom.

C3-CH₃ ~2.5 Singlet

The methyl group at

the C3 position is

slightly less

deshielded than the

C2-methyl.

H4 ~7.8 Singlet

This proton is on the

pyridine ring and is

deshielded.

H5, H8 ~8.0-7.8 Doublet

These protons on the

benzene ring are

typically found at the

downfield end of the

aromatic region.

H6, H7 ~7.6-7.4 Multiplet

These protons on the

benzene ring will

show complex splitting

patterns due to

coupling with adjacent

protons.

Experimental Considerations:

Solvent Selection: Deuterated chloroform (CDCl₃) is a common solvent for NMR analysis of

quinoline derivatives due to its good dissolving power and relatively clean spectral window.

Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for

chemical shift referencing (0 ppm).
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Data Acquisition: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

to achieve good signal dispersion, especially in the aromatic region, allowing for the

resolution of complex coupling patterns.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule. A literature reference indicates that the ¹³C NMR spectrum of 2,3-Dimethylquinoline
has been recorded in CDCl₃.[3] While the specific chemical shifts from this source were not

directly accessible, typical chemical shift ranges for substituted quinolines can be used for

interpretation.[4]

Expected ¹³C NMR Data (in CDCl₃):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b161893/docs?utm_src=pdf-body#spectroscopic-data-of-2-3-dimethylquinoline-a-technical-guide-for-researchers
https://spectrabase.com/compound/FDzajfjRnKN
https://www.tsijournals.com/articles/1h-and-13c-nmr-investigation-of-quinoline-pharmaceutical-derivatives-interpretation-of-chemical-shifts-and-their-comparison-with-t-13769.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Expected Chemical Shift
(ppm)

Notes

C2 ~158

The carbon atom attached to

the nitrogen is significantly

deshielded.

C3 ~136
The substituted carbon atom

on the pyridine ring.

C4 ~128 Aromatic CH carbon.

C4a ~129
Quaternary carbon at the ring

junction.

C5 ~126 Aromatic CH carbon.

C6 ~127 Aromatic CH carbon.

C7 ~129 Aromatic CH carbon.

C8 ~126 Aromatic CH carbon.

C8a ~147

Quaternary carbon at the ring

junction adjacent to the

nitrogen.

C2-CH₃ ~23

Methyl carbon chemical shifts

are typically in the aliphatic

region.

C3-CH₃ ~19

Methyl carbon chemical shifts

are typically in the aliphatic

region.

Experimental Protocol: Acquiring a ¹³C NMR Spectrum

Sample Preparation: Dissolve approximately 10-20 mg of 2,3-Dimethylquinoline in ~0.6 mL

of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Use a broadband probe on a high-field NMR spectrometer.
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Acquisition Parameters:

Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200

ppm).

Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain a spectrum with singlets

for all carbon signals.

Employ a sufficient number of scans to achieve an adequate signal-to-noise ratio, as ¹³C

has a low natural abundance.

A relaxation delay (d1) of 2-5 seconds is typically sufficient for qualitative analysis.

Data Processing: Apply a Fourier transform to the acquired free induction decay (FID),

followed by phase correction and baseline correction. Reference the spectrum to the solvent

peak of CDCl₃ (δ = 77.16 ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational

frequencies of bonds.

While a specific experimental IR spectrum for 2,3-Dimethylquinoline was not found, the

characteristic absorption bands can be predicted based on the functional groups present in its

structure. The spectrum will be dominated by absorptions from the aromatic C-H and C=C

bonds, as well as the C-N bond of the quinoline ring system, and the C-H bonds of the methyl

groups.

Predicted Characteristic IR Absorption Bands:
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3100-3000 C-H stretching Aromatic

2980-2850 C-H stretching Methyl (CH₃)

1620-1580 C=C stretching Aromatic ring

1550-1450 C=N stretching Quinoline ring

1470-1430 C-H bending Methyl (CH₃)

850-750 C-H out-of-plane bending Aromatic (substitution pattern)

Experimental Protocol: KBr Pellet Method for Solid Samples[5][6]

The KBr pellet method is a common technique for obtaining the IR spectrum of a solid sample.

Sample Preparation:

Thoroughly grind a small amount of 2,3-Dimethylquinoline (1-2 mg) with approximately

100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar

and pestle. The mixture should be a fine, homogeneous powder.[5]

Transfer the powder to a pellet press die.

Pellet Formation:

Apply pressure (typically 8-10 tons) to the die using a hydraulic press to form a thin,

transparent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of an FTIR spectrometer.

Record a background spectrum of the empty sample compartment.

Record the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).
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The final spectrum is presented as a plot of transmittance or absorbance versus

wavenumber.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ions. It provides information about the molecular weight of a compound and its

fragmentation pattern, which can be used for structural elucidation.

The electron ionization (EI) mass spectrum of 2,3-Dimethylquinoline is characterized by a

prominent molecular ion peak and several key fragment ions.

Mass Spectrometry Data:[1][7]

m/z Ion Relative Intensity

157 [M]⁺ High

156 [M-H]⁺ High

142 [M-CH₃]⁺ Moderate

115 [M-H-HCN]⁺ or [M-CH₃-HCN]⁺ Moderate

Interpretation of the Fragmentation Pattern:

The mass spectrum of 2,3-Dimethylquinoline is consistent with the fragmentation patterns

observed for other alkylquinolines.[8]

Molecular Ion ([M]⁺, m/z 157): The peak at m/z 157 corresponds to the molecular weight of

2,3-Dimethylquinoline and is typically the base peak or a very intense peak in the

spectrum, indicating a stable aromatic system.

[M-H]⁺ (m/z 156): The loss of a hydrogen radical is a common fragmentation pathway for

aromatic compounds, leading to a stable, even-electron ion.

[M-CH₃]⁺ (m/z 142): The loss of a methyl radical is another significant fragmentation

pathway. Studies on deuterated dimethylquinolines suggest that this fragmentation may
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proceed through a ring-expansion mechanism, where a methyl group is incorporated into the

aromatic ring system before being expelled.[8]

Further Fragmentation: The fragment ions can undergo further fragmentation, such as the

loss of hydrogen cyanide (HCN), a characteristic loss from nitrogen-containing heterocyclic

compounds, to produce ions like the one observed at m/z 115.

Proposed Fragmentation Pathway of 2,3-Dimethylquinoline

[C₁₁H₁₁N]⁺˙
m/z = 157

[M-H]⁺
m/z = 156- H•

[M-CH₃]⁺
m/z = 142

- CH₃•
[C₉H₆N]⁺
m/z = 115

- HCN

- HCN

Click to download full resolution via product page

Caption: Simplified fragmentation pathway of 2,3-Dimethylquinoline in EI-MS.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: Introduce a small amount of the solid 2,3-Dimethylquinoline sample

into the mass spectrometer, typically via a direct insertion probe or after separation by gas

chromatography (GC-MS).

Ionization: In the ion source, the sample is bombarded with a high-energy electron beam

(typically 70 eV), causing the molecules to ionize and fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and their abundance is recorded to generate the

mass spectrum.

Conclusion
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The spectroscopic data presented in this guide provide a comprehensive fingerprint for the

identification and characterization of 2,3-Dimethylquinoline. The combination of NMR, IR, and

MS techniques allows for a full structural elucidation and confirmation of the compound's

identity. While some experimental data, particularly for ¹H and ¹³C NMR and IR, were not

directly available in the public domain, the predicted values and interpretations based on

established principles of spectroscopy provide a robust framework for researchers working with

this compound. The detailed experimental protocols offer practical guidance for obtaining high-

quality spectroscopic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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